![molecular formula C23H25N3O4 B2710873 Ethyl 2-(3-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate CAS No. 899972-12-4](/img/structure/B2710873.png)
Ethyl 2-(3-hydroxyphenyl)-1,10b-dihydrospiro[benzo[e]pyrazolo[1,5-c][1,3]oxazine-5,4'-piperidine]-1'-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound is a complex organic molecule with several functional groups and rings, including a pyrazole ring and a piperidine ring. Pyrazoles are a class of compounds that have a five-membered ring with two adjacent nitrogen atoms . They are known to form the central core of a variety of more complex chemical compounds, including some pharmaceuticals .
Chemical Reactions Analysis
The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. Pyrazoles can undergo a variety of reactions, including nucleophilic substitutions and additions .Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Spiropiperidine Lactam Acetyl-CoA Carboxylase Inhibitors : The synthesis of spiropiperidine-based acetyl-CoA carboxylase inhibitors showcases the utility of complex ethyl compounds in developing novel ACC inhibitors. A streamlined synthesis approach was utilized, demonstrating the compound's role in the efficient synthesis of pyrazolo-fused spirolactams, which are pivotal in the development of novel ACC inhibitors with potent analogues identified through this process (Huard et al., 2012).
Facilitating Synthesis of Ethyl 1-Amino-3-(Substituted Phenyl)-2-Cyano-3H-Benzo[4,5]Thiazolo-[3,2-a] Pyridine-4-Carboxylate Derivatives : This research presents a method to create compounds through interaction with different arylidinemalononitrile derivatives, demonstrating the chemical versatility of ethyl compounds in synthesizing complex molecular structures with specific functional groups and potential applications in medicinal chemistry (Mohamed, 2021).
Biological Activities and Applications
Design and Synthesis of Novel Mycobacterium tuberculosis GyrB Inhibitors : Ethyl-based thiazole-aminopiperidine hybrids were synthesized and evaluated for their activity against Mycobacterium tuberculosis GyrB ATPase, showcasing the potential of such compounds in developing new treatments for tuberculosis. The study identified compounds with significant inhibitory activity, indicating the therapeutic potential of these chemical structures (Jeankumar et al., 2013).
Microwave-Assisted Synthesis and Biological Activity Studies : The microwave-assisted synthesis of carboxamides from ethyl 5-hydroxy-1-phenyl-1H-pyrazole-4-carboxylate demonstrates the compound's role in streamlining the production of biologically active molecules. Such methodologies highlight the importance of ethyl compounds in facilitating rapid and efficient synthesis processes in pharmaceutical research (Milosevic et al., 2015).
Mechanism of Action
properties
IUPAC Name |
ethyl 2-(3-hydroxyphenyl)spiro[1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine-5,4'-piperidine]-1'-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H25N3O4/c1-2-29-22(28)25-12-10-23(11-13-25)26-20(18-8-3-4-9-21(18)30-23)15-19(24-26)16-6-5-7-17(27)14-16/h3-9,14,20,27H,2,10-13,15H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BNJNDMXLSGUPOI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)N1CCC2(CC1)N3C(CC(=N3)C4=CC(=CC=C4)O)C5=CC=CC=C5O2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H25N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
407.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.